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Compound of Interest

Compound Name: Aluminium isopropoxide

Cat. No.: B147389 Get Quote

Chemical Formula and Structure
Aluminium isopropoxide is an organoaluminium compound most commonly described by the

simple chemical formula Al(OCH(CH₃)₂)₃ or C₉H₂₁AlO₃.[1][2][3] However, its structure is more

complex than this monomeric formula suggests. In the solid state and in non-polar solvents, it

exists predominantly as an oligomer, most notably a tetramer.[2][3]

Monomeric Unit: The fundamental building block is an aluminium atom coordinated to three

isopropoxide ligands.
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Reactants:
- Aluminium (Al)

- Isopropyl Alcohol (iPrOH)
- Catalyst (HgCl₂ or I₂)

Heat to Reflux
in Reaction Flask

Reaction Occurs:
2Al + 6iPrOH → 2Al(O-i-Pr)₃ + 3H₂

Vacuum Distillation
(e.g., 140-150°C @ 5mmHg)

Purified
Aluminium Isopropoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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